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Compound of Interest

Compound Name: D-Fructose-1-(S)-d

Cat. No.: B1161160

Part 1: Executive Safety Summary

D-Fructose-1-(S)-d is a stable isotope-labeled carbohydrate. Unlike radioisotopes (e.g.,

or
), it is non-radioactive and chemically stable.[1]

e Primary Hazard: Low. Treated as a non-hazardous organic chemical.
o Key Risk: Biological Oxygen Demand (BOD) loading in wastewater if disposed of in bulk.

e Regulatory Status: Non-regulated under RCRA (40 CFR 261) unless contaminated with
hazardous solvents or biological agents.

Immediate Action Card (Spill/Exposure)

Scenario Immediate Action

) Rinse with water for 15 minutes.[2] No
Skin/Eye Contact

specialized neutralization required.

Sweep up dry. Wipe area with wet paper towels.
Small Spill (<10g) PP cry. P bap

Dispose of as general lab trash.
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| Large Spill (>100g) | Scoop into a container. Label "Non-Hazardous Waste - High BOD."
Prevent entry into storm drains. |

Part 2: Chemical Profile & Risk Assessment

Understanding the physical properties is essential for selecting the correct disposal route.

Property Specification Operational Implication

) Behaves identically to natural
Chemical Structure D-Fructose (C-1 deuterated) ]
fructose in waste streams.

Stable Deuterium ( NO radiation shielding or

Isotope Type _
) decay storage required.

Can be co-packed with other

Flammability Non-flammable solid )
non-hazardous solids.
High ( High potential for drain
Water Solubility disposal if permitted by local
) POTW.
Incompatible with strong
Reactivity Stable oxidizers (risk of exothermic

reaction).[3][4]

Part 3: Disposal Decision Logic

Do not default to "drain disposal" without verifying local permits. Use the following logic to
determine the compliant workflow.
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Waste: D-Fructose-1-(S)-d

Physical State?

VAR

Solid (Powder) Liquid (Solution)

nused/Expired

Protocol A:

i 2
Solid Waste Stream Gl

Biological Hazardous Chem

(Cells/Media) (Solvents/Toxics) Pure / Aqueous

Protocol B:
Sanitary Sewer
(Check BOD Limits)

Protocol C: Segregated Hazardous
Bio-Deactivation Waste Stream

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate disposal protocol based on physical

state and contamination.

Part 4: Detailed Operational Protocols
Protocol A: Solid Waste (Unused or Expired Inventory)

Context: You have a vial of pure solid D-Fructose-1-(S)-d that is expired or no longer needed.

Scientific Rationale: While technically non-hazardous, disposing of white chemical powders in
regular trash can cause alarm and "perceived risk" issues with custodial staff. Professional lab
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packing is the standard for E-E-A-T compliance.

« ldentification: Ensure the original label is legible. If not, label as "Non-Hazardous Chemical:
D-Fructose (Deuterated).”

» Container: Keep in the original glass/plastic vial. Tightly cap.[5][6][7]
e Segregation: Place the vial in your lab's "Non-Hazardous Organic Solids" waste drum.
o Documentation: Log the mass on your waste inventory sheet.

o Note: No RCRA codes are required (Non-regulated).

Protocol B: Aqueous Solutions (Metabolic Studies)

Context: Buffer solutions or leftover stock solutions containing the compound.

Scientific Rationale: Sugars have a high Biological Oxygen Demand (BOD). Dumping large
quantities (>1 kg) can starve aquatic bacteria of oxygen, violating wastewater permits. Small
lab-scale quantities (<100 g) are generally acceptable.

¢ Volume Check:
o <1 Liter: Proceed to step 2.

o > 1 Liter (High Concentration): Do not pour down the drain. Collect in a carboy labeled
"Non-Hazardous High BOD Waste" and arrange for vendor pickup.

e Dilution: Turn on the cold water tap to a moderate flow.
e Disposal: Slowly pour the solution directly into the drain.

o Flushing: Let the water run for 2 minutes after pouring to prevent sugar crystallization in the
P-trap, which can attract pests.

Protocol C: Biologically Contaminated Waste

Context: Media from cell culture experiments using D-Fructose-1-(S)-d as a tracer.
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Scientific Rationale: The hazard here is the biological agent, not the fructose. The sugar acts
as a nutrient source, potentially accelerating bacterial growth in waste containers if not
sterilized immediately.

o Collection: Collect liquid media in a biohazard-compatible flask.

o Deactivation: Add bleach to a final concentration of 10% (v/v) OR autoclave at 121°C for 30
minutes.

» Disposal:
o Bleached: Pour down the drain with copious water.

o Autoclaved: Pour down the drain (if liquid) or solidify and dispose of as treated medical
waste.

Part 5: Regulatory Compliance & Reference Data
RCRA Classification (USA)
Under the Resource Conservation and Recovery Act (40 CFR 261), D-Fructose-1-(S)-d is:

o Not P-Listed: (Acute Hazardous Waste)
e Not U-Listed: (Toxic Waste)

e Characteristic Check:

o

Ignitability (D001): Negative.[3][6]

[¢]

Corrosivity (D002): Negative (pH neutral).

[¢]

Reactivity (D003): Negative.[6]

o

Toxicity (D004-D043): Negative.[6]

Compliance Statement: "This material is classified as Non-Regulated Waste. However, it must
be disposed of in accordance with state and local wastewater discharge limits regarding
organic loading (BOD)."
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Spill Response Workflow

In the event of a powder spill in a common area:

1. Assess Volume 2. Don PPE 3. Contain 4. Clean 5. Disposal
(<1kg vs >1kg) (Gloves, Goggles) (Prevent Drain Entry) (Sweep/Mop) (Trash or Lab Pack)

Click to download full resolution via product page

Figure 2: Workflow for responding to a dry powder spill of D-Fructose-1-(S)-d.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

e 7. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University
[cwu.edu]

 To cite this document: BenchChem. [Operational Guide: Proper Disposal of D-Fructose-1-
(S)-d]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1161160#d-fructose-1-s-d-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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